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Compound of Interest

Compound Name: 5-Hydroxy-2-methylpyridine

Cat. No.: B031158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 5-Hydroxy-2-methylpyridine (CAS No: 1121-78-4), a versatile heterocyclic
compound with significant applications in pharmaceutical synthesis, agrochemicals, and
materials science.[1][2] This document collates available data into a structured format, outlines
general experimental protocols for property determination, and presents a logical workflow for
these characterizations.

Core Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of 5-Hydroxy-
2-methylpyridine. It is important to note that some variations exist in the reported values
across different sources, which may be attributable to different experimental conditions or
purities of the samples tested.
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Property Value Source

Molecular Formula C6H7NO [2]

Molecular Weight 109.13 g/mol [1][2]
Pale tan to brown powder,

Appearance slight brown cr){stalline powder, e
or colorless to light yellow
liquid.

Melting Point 163-172 °C

168-170 °C [3]14]

24-26 °C

169 °C [5]

Boiling Point 295-296 °C (estimated) [3]

220-222 °C [6]

Density 1.112 g/cm? [6]

Property Value Source

pKa 4.93 [6]

logP (o/w) 0.418 (estimated) [3]

Water Solubility

1.973e+004 mg/L @ 25 °C

(estimated)

[3]

Slightly soluble

[6]

Solubility in Organic Solvents

Soluble in dichloromethane.

[4]

Vapor Pressure

0.001000 mmHg @ 25.00 °C

(estimated)

[3]

Flash Point

132.70 °C (estimated)

[3]

98 °C

[6]
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Experimental Protocols

While specific experimental protocols for the determination of every physicochemical property
of 5-Hydroxy-2-methylpyridine are not readily available in the public domain, the following
section outlines generalized and widely accepted methodologies for characterizing similar
pyridine derivatives.

Determination of Melting Point

The melting point of a crystalline solid like 5-Hydroxy-2-methylpyridine is typically determined
using a capillary melting point apparatus. A small, powdered sample is packed into a capillary
tube and heated at a controlled rate. The temperature range over which the substance melts,
from the first appearance of liquid to complete liquefaction, is recorded as the melting point.

Determination of Boiling Point

For the determination of the boiling point, a common method involves distillation. The
compound is heated in a distillation apparatus, and the temperature at which the liquid and
vapor phases are in equilibrium at a given pressure is recorded as the boiling point. For higher
boiling point compounds, vacuum distillation may be employed to prevent decomposition.

Determination of pKa

The acid dissociation constant (pKa) can be determined potentiometrically. This involves
titrating a solution of 5-Hydroxy-2-methylpyridine with a strong acid or base and monitoring
the pH of the solution as a function of the titrant volume. The pKa can then be calculated from
the titration curve.

Determination of logP (Octanol-Water Partition
Coefficient)

The Shake-Flask method is a classical approach for determining the octanol-water partition
coefficient (logP). A solution of 5-Hydroxy-2-methylpyridine is prepared in a mixture of n-
octanol and water. The mixture is shaken until equilibrium is reached, and the concentration of
the compound in both the octanol and water phases is determined, typically using UV-Vis
spectroscopy or High-Performance Liquid Chromatography (HPLC). The ratio of the
concentrations is then used to calculate the logP value.
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Determination of Solubility

The solubility of 5-Hydroxy-2-methylpyridine in various solvents can be determined by the
equilibrium solubility method. An excess amount of the solid compound is added to a known
volume of the solvent. The mixture is agitated at a constant temperature until equilibrium is
reached. The saturated solution is then filtered, and the concentration of the dissolved
compound is quantified using a suitable analytical technique such as UV-Vis spectroscopy or
HPLC.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the physicochemical characterization of
5-Hydroxy-2-methylpyridine.

Synthesis & Purification
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Caption: Logical workflow for the synthesis, purification, and physicochemical characterization
of 5-Hydroxy-2-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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